Cas no 304909-07-7 (SANT-1)

• Product Name: SANT-1
• CAS No: 304909-07-7
• MF: C₂₃H₂₇N₅
• MW: 373.493984460831
• MDL: MFCD01827306
• CID: 303353
• PubChem ID: 329824548
• Update Time: 2025-04-19

SANT-1 Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinamine,N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)-
• SANT-1
• (E)-N-(4-benzylpiperazin-1-yl)-1-(3,5-dimethyl-1-phenylpyrazol-4-yl)methanimine
• SANT 1
• (4-Benzyl-piperazin-1-yl)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-ylmethylene)-amine
• 1-Piperazinamine (N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)
• Shh Signaling Antagonist V
• (E)-4-Benzyl-N-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene)piperazin-1-amine
• N-(4-benzylpiperazin-1-yl)-1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methanimine
• N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4- (phenylmethyl)-1-piperazinamine
• Tox21_500396
• HY-100224
• MFCD01827306
• NSC731871
• SCHEMBL10063651
• 4-benzyl-N-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene)piperazin-1-amine
• N-[(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)-1-piperazinamine
• SCHEMBL1503099
• J-017988
• AS-74256
• GYK6BKF2M2
• DTXSID90425965
• NCGC00092291-08
• BRD-K83637872-001-01-7
• 1-Piperazinamine, N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-(phenylmethyl)-
• NSC-731871
• NCGC00092291-03
• AKOS001011845
• UPCMLD0ENAT0503-7093:001
• CS-0018354
• CHEBI:93466
• (E)-N-(4-Benzylpiperazin-1-Yl)-1-(3,5-Dimethyl-1-Phenyl-1h-Pyrazol-4-Yl)methanimine
• NCGC00092291-01
• AC-32719
• s7092
• 1-(3,5-dimethyl-1-phenyl-4-pyrazolyl)-N-[4-(phenylmethyl)-1-piperazinyl]methanimine
• CHEMBL515916
• HMS3676P14
• HMS3412P14
• CCG-265017
• 304909-07-7
• NCGC00261081-01
• EX-A1250
• BDBM50249488
• NCGC00186003-01
• BRD-K99741577-001-01-7
• STL361943
• 4-benzyl-N-[(E)-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]piperazin-1-amine
• BRD-K99741577-001-02-5

• MDL： MFCD01827306
• Inchi： 1S/C23H27N5/c1-19-23(20(2)28(25-19)22-11-7-4-8-12-22)17-24-27-15-13-26(14-16-27)18-21-9-5-3-6-10-21/h3-12,17H,13-16,18H2,1-2H3/b24-17+
• InChI Key： FOORCIAZMIWALX-JJIBRWJFSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(CC1)/N=C/C1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 373.22700
• Monoisotopic Mass: 373.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.13
• Melting Point: 104-106°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.62
• Solubility: Soluble in DMSO with warming
• PSA: 36.66000
• LogP: 3.51660
• Sensitiveness: Moisture & Light Sensitive
• Vapor Pressure: No data available

SANT-1 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315-H319-H335
• Storage Condition：−20°C

Related Categories

• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Target Class